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Compound of Interest

Compound Name: 2-Bromoaniline

Cat. No.: B046623

Essential Safety and Handling Guide for 2-
Bromoaniline

This document provides immediate and essential safety protocols, operational guidelines, and
disposal procedures for the handling of 2-Bromoaniline (CAS No: 615-36-1). It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Bromoaniline is a hazardous chemical that is harmful if swallowed, toxic in contact with skin,
and may cause damage to organs through prolonged or repeated exposure.[1][2][3] It is alsO
toxic to aquatic life with long-lasting effects.[1][2] Strict adherence to PPE guidelines is
mandatory.

Summary of Required Personal Protective Equipment:
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PPE Category Specification

Rationale

Chemical safety goggles

compliant with OSHA's 29
Eye/Face Protection CFR 1910.133 or European

Standard EN166. A face shield

is also recommended.[4][5]

Protects against splashes that
can cause serious eye

irritation.

Chemical-resistant gloves
_ . (e.g., nitrile rubber). A lab coat
Skin Protection ) ) .
or a chemical protective suit is

required.[5][6]

Prevents direct skin contact, as
the substance is toxic upon

absorption.[7]

Use in a well-ventilated area or
under a chemical fume hood.
[1] If engineering controls are

Respiratory Protection insufficient, use a
NIOSH/MSHA or European
Standard EN 149 approved
respirator.[4][7]

Protects against inhalation of
dust or vapors, which can be
toxic.[7]

Quantitative Data

The following table summarizes key quantitative data for 2-Bromoaniline:
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Property Value

CAS Number 615-36-1

Molecular Formula CeHeBrN

Molecular Weight 172.02 g/mol

Appearance Red-brown solid[2]

Melting Point 29-31°C/84.2 -87.8 °F[1]
Boiling Point 229 °C/444.2 °F @ 760 mmHg[1]
Flash Point > 110 °C /> 230 °F[1]
Density 1.52 g/mL at 25 °C[7]

log Pow (Partition Coefficient) 2.11[1][7]

UN Number 2811[1][7]

Hazard Class 6.1[1][7]

Packing Group

N[1][7]

Standard Operating Procedure for Handling 2-
Bromoaniline

This protocol outlines the safe handling of 2-Bromoaniline in a laboratory setting.
3.1. Engineering Controls

» Always handle 2-Bromoaniline in a well-ventilated area, preferably within a certified
chemical fume hood.[1]

o Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[1][4]

3.2. Pre-Handling Preparations

» Don all required PPE as specified in the table above.
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Inspect gloves for any signs of degradation or puncture before use.[5]

Ensure all necessary equipment for the experiment and for potential spill cleanup is
available.

Confirm the chemical fume hood is functioning correctly.

3.3. Handling and Experimental Procedure

Carefully weigh the required amount of 2-Bromoaniline on a tared weigh boat inside the
chemical fume hood to avoid dust formation.[5]

Slowly add the 2-Bromoaniline to the reaction vessel.
Avoid direct contact with skin, eyes, and clothing.[4][5]
Do not eat, drink, or smoke during the handling process.[1][3]

Keep the container tightly closed when not in use.[5][7]

3.4. Post-Handling

Thoroughly wash hands and any exposed skin with soap and water after handling.[1][5]
Clean all equipment and the work area to remove any residual contamination.

Remove and dispose of contaminated gloves and other disposable PPE in a designated
hazardous waste container.[5]

Store 2-Bromoaniline in a cool, dry, and well-ventilated place, away from incompatible
materials such as acids and strong oxidizing agents.[1][7]

Emergency and First Aid Procedures
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is

) difficult, administer oxygen. If breathing has
Inhalation . e I

stopped, provide artificial respiration. Seek

immediate medical attention.[3][4]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) ) )
water for at least 15 minutes. Seek immediate

medical attention.[1][4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[4][7]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[1][4][5]

Disposal Plan

Disposal of 2-Bromoaniline and its contaminated materials must be handled as hazardous
waste in accordance with all local, state, and federal regulations.[1][8]

» Waste Collection: Collect waste 2-Bromoaniline and any contaminated materials (e.qg.,
gloves, weigh boats, paper towels) in a designated, properly labeled, and sealed container.
[8] The container must be compatible with the chemical.

o Labeling: Clearly label the container as "Hazardous Waste" and include the chemical name
"2-Bromoaniline".[8]

o Storage: Store the hazardous waste container in a cool, dry, and well-ventilated area, away
from incompatible substances.[8]
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o Disposal: Arrange for disposal through a licensed professional waste disposal service.[5][7]
Provide the service with a copy of the Safety Data Sheet. An alternative is to dissolve or mix
the material with a combustible solvent and burn it in a chemical incinerator equipped with an
afterburner and scrubber.[5][7]

Chemical Spill Workflow

The following diagram illustrates the logical workflow for responding to a 2-Bromoaniline spill.

Click to download full resolution via product page

Caption: Workflow for handling a 2-Bromoaniline chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-bromoaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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